molecular formula C13H9NOS B8357499 3-Phenoxyphenylisothiocyanate

3-Phenoxyphenylisothiocyanate

Cat. No. B8357499
M. Wt: 227.28 g/mol
InChI Key: PWRIWSXXZAHPKO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Phenoxyphenylisothiocyanate is a useful research compound. Its molecular formula is C13H9NOS and its molecular weight is 227.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Phenoxyphenylisothiocyanate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Phenoxyphenylisothiocyanate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

3-Phenoxyphenylisothiocyanate

Molecular Formula

C13H9NOS

Molecular Weight

227.28 g/mol

IUPAC Name

1-isothiocyanato-3-phenoxybenzene

InChI

InChI=1S/C13H9NOS/c16-10-14-11-5-4-8-13(9-11)15-12-6-2-1-3-7-12/h1-9H

InChI Key

PWRIWSXXZAHPKO-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)OC2=CC=CC(=C2)N=C=S

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirring solution of 3-phenoxyaniline (185 mg, 1.0 mmol) in acetone (4.0 mL) at 0° C. was added thiophosgene (0.23 mL, 3.0 mmol) and the resulting reaction maintained for 30 min. The reaction determined complete by TLC (4:1 hexane/EtOAc). The reaction was concentrated, azeotroped with toluene and taken on without further purification.
Quantity
185 mg
Type
reactant
Reaction Step One
Quantity
0.23 mL
Type
reactant
Reaction Step One
Quantity
4 mL
Type
solvent
Reaction Step One
Name
hexane EtOAc
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.